Cas no 1314897-97-6 (3-Benzyloxy-a-aminopropionitrile)

3-Benzyloxy-α-aminopropionitrile is a nitrile-functionalized organic compound featuring a benzyl-protected hydroxyl group and an amino moiety. This versatile intermediate is particularly valuable in synthetic organic chemistry, where it serves as a key building block for the preparation of pharmaceuticals, agrochemicals, and specialty fine chemicals. Its reactive nitrile and amino groups allow for further functionalization, enabling the synthesis of complex heterocycles and chiral derivatives. The benzyloxy group provides stability during synthetic transformations while remaining selectively removable under mild conditions. This compound is commonly employed in asymmetric synthesis and peptide modifications due to its well-defined reactivity profile and compatibility with a range of reaction conditions.

3-Benzyloxy-a-aminopropionitrile structure

1314897-97-6 structure

Product Name:3-Benzyloxy-a-aminopropionitrile

CAS No:1314897-97-6

MF:C₁₀H₁₂N₂O

MW:176.215082168579

CID:4554930

Update Time:2025-10-28

3-Benzyloxy-a-aminopropionitrile Chemical and Physical Properties

Names and Identifiers

- 3-Benzyloxy-α-aminopropionitrile
- 3-Benzyloxy-±-aminopropionitrile
- 3-Benzyloxy-a-aminopropionitrile
- Inchi： 1S/C10H12N2O/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10H,7-8,12H2
- InChI Key： IZOAOGCQBHGHCD-UHFFFAOYSA-N
- SMILES： C(#N)C(N)COCC1=CC=CC=C1

3-Benzyloxy-a-aminopropionitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B285855-250mg	3-Benzyloxy-a-aminopropionitrile	1314897-97-6		250mg	$ 184.00	2023-04-18
TRC	B285855-2.5g	3-Benzyloxy-a-aminopropionitrile	1314897-97-6		2.5g	$ 1453.00	2023-04-18

3-Benzyloxy-a-aminopropionitrile Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-Benzyloxy-a-aminopropionitrile

3-Benzyloxy-a-aminopropionitrile: A Comprehensive Overview

3-Benzyloxy-a-aminopropionitrile (CAS No. 1314897-97-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its benzyloxy group and aminopropionitrile structure, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent advancements in research have further illuminated its properties, making it a subject of extensive study.

The benzyloxy moiety in 3-benzyloxy-a-aminopropionitrile contributes to its unique chemical reactivity and biological activity. This group, derived from benzyl alcohol, enhances the molecule's stability and solubility, which are critical factors in pharmaceutical applications. The aminopropionitrile component, on the other hand, introduces nucleophilic properties that can be exploited in various synthetic reactions. Together, these features make 3-benzyloxy-a-aminopropionitrile a versatile building block in organic synthesis.

Recent studies have explored the role of 3-benzyloxy-a-aminopropionitrile in medicinal chemistry. Researchers have investigated its potential as a precursor for bioactive compounds, particularly in the development of antiviral and anticancer agents. The compound's ability to undergo selective transformations has been leveraged to design molecules with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-benzyloxy-a-aminopropionitrile exhibit potent inhibitory activity against key enzymes involved in viral replication.

In addition to its medicinal applications, 3-benzyloxy-a-aminopropionitrile has found utility in materials science. Its ability to participate in click chemistry reactions has made it a valuable component in the synthesis of advanced materials, such as stimuli-responsive polymers and nanomaterials. A 2022 article in *Advanced Materials* highlighted the use of this compound as a versatile linker in constructing self-healing polymer networks, showcasing its potential beyond traditional pharmaceutical applications.

The synthesis of 3-benzyloxy-a-aminopropionitrile involves a multi-step process that typically begins with the preparation of benzyl alcohol derivatives. The introduction of the aminopropionitrile group is achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From a toxicological perspective, studies on 3-benzyloxy-a-aminopropionitrile have focused on its acute and chronic effects on cellular systems. Preclinical data indicate that while the compound exhibits low toxicity at therapeutic concentrations, prolonged exposure may induce oxidative stress in certain cell lines. These findings underscore the importance of rigorous safety assessments before clinical trials.

In conclusion, 3-benzyloxy-a-aminopropionitrile (CAS No. 1314897-97-6) stands as a pivotal compound in contemporary chemical research. Its unique structural features and diverse applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an increasingly significant role in advancing both therapeutic development and materials science.